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Compound of Interest

beta-Alanine Benzyl Ester p-
Compound Name:
Toluenesulfonate

Cat. No.: B555162

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and
synthesis of 3-alanine benzyl ester p-toluenesulfonate. This compound serves as a valuable
building block in peptide synthesis and other areas of medicinal chemistry. This document
details its characteristic spectroscopic data, a reliable synthesis protocol, and visual
representations of its synthesis and structure-spectrum correlations.

Disclaimer: Due to the limited availability of publicly accessible experimental spectra, the
spectroscopic data presented in this guide are predicted based on established principles of
NMR, IR, and mass spectrometry, and analysis of structurally related compounds.

Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 3-alanine benzyl ester p-
toluenesulfonate.

Table 1: Predicted *H NMR Spectral Data (500 MHz,
DMSO-de)
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Chemical Shift (8)

Multiplicity Integration Assignment

Ppm
Ar-H

~7.48 d 2H (Toluenesulfonate,
ortho to -S0Os)

~7.35 m 5H Ar-H (Benzyl)
Ar-H

~7.12 d 2H (Toluenesulfonate,
ortho to -CHs)

~5.15 s 2H -O-CH2-Ph

~3.10 t 2H H2N+-CH2-

~2.80 t 2H -CH2-C(O)O-

~2.29 s 3H Ar-CHs

d = doublet, t = triplet, m = multiplet, s = singlet

Table 2: Predicted **C NMR Spectral Data (125 MHz,

DMSO-de)
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Chemical Shift (8) ppm Assignment

~171.5 C=0 (Ester)

~145.2 Ar-C (Toluenesulfonate, attached to -SO3)
~138.0 Ar-C (Toluenesulfonate, attached to -CHs)
~136.1 Ar-C (Benzyl, ipso)

~128.8 Ar-CH (Benzyl)

~128.4 Ar-CH (Benzyl)

~128.2 Ar-CH (Toluenesulfonate)

~125.5 Ar-CH (Toluenesulfonate)

~65.8 -O-CHz-Ph

~35.7 H2N*+-CHa2-

~31.2 -CH2-C(0O)0O-

~20.8 Ar-CHs

Table 3: Predicted Infrared (IR) Spectral Data

Wavenumber (cm~12) Intensity Assignment

~3030 Medium Aromatic C-H Stretch
~2950 Medium Aliphatic C-H Stretch
~1735 Strong C=0 Stretch (Ester)
~1600, ~1495 Medium Aromatic C=C Stretch
~1220, ~1160 Strong S=0 Stretch (Sulfonate)
~1120 Strong C-0 Stretch (Ester)
~1030, ~1010 Strong S-O Stretch (Sulfonate)

Table 4: Predicted Mass Spectrometry (MS) Data (ESI+)
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miz Interpretation

180.10 [M+H]* of free B-alanine benzyl ester
173.05 [M]* of p-toluenesulfonic acid

91.05 [C7H7]* (Tropylium ion from benzyl group)

Experimental Protocols

The synthesis of 3-alanine benzyl ester p-toluenesulfonate is typically achieved through a
Fischer-Speier esterification.[1][2] This method involves the acid-catalyzed reaction of 3-
alanine with benzyl alcohol.

Synthesis of B-Alanine Benzyl Ester p-Toluenesulfonate

Materials:

B-Alanine

e Benzyl alcohol

e p-Toluenesulfonic acid monohydrate
e Toluene

o Diethyl ether

e Round-bottom flask

o Dean-Stark apparatus

e Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

Procedure:
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To a round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and
magnetic stir bar, add 3-alanine (1.0 eq.), p-toluenesulfonic acid monohydrate (1.1 eq.),
benzyl alcohol (3.0 eq.), and toluene (as the azeotroping solvent).

Heat the mixture to reflux with vigorous stirring. The water produced during the esterification
will be collected in the Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is
typically complete when the theoretical amount of water has been collected (usually 4-8
hours).

Once the reaction is complete, allow the mixture to cool to room temperature.

Reduce the volume of the toluene solution under reduced pressure using a rotary
evaporator.

Add an excess of diethyl ether to the concentrated solution to precipitate the product.

Collect the white solid by vacuum filtration and wash with a small amount of cold diethyl
ether.

Dry the product under vacuum to yield [3-alanine benzyl ester p-toluenesulfonate.

Visualizations
Synthesis Workflow
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Synthesis of -Alanine Benzyl Ester p-Toluenesulfonate
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Caption: Synthesis workflow for B-alanine benzyl ester p-toluenesulfonate.

Structure-Spectrum Correlation
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Structure-Spectrum Correlation

B-Alanine Benzyl Ester p-Toluenesulfonate
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Caption: Correlation of structure with expected spectroscopic signals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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